![molecular formula C15H17NO2S B4880907 N-{2-[(2-furylmethyl)thio]ethyl}-2-phenylacetamide](/img/structure/B4880907.png)
N-{2-[(2-furylmethyl)thio]ethyl}-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(2-furylmethyl)thio]ethyl}-2-phenylacetamide, also known as Fumitremorgin C (FTC), is a natural product isolated from Aspergillus fumigatus, a fungus commonly found in soil and decaying vegetation. FTC has been found to have potential applications in scientific research due to its ability to inhibit the drug efflux pump P-glycoprotein (P-gp), which is responsible for drug resistance in cancer cells.
Mechanism of Action
FTC inhibits P-gp by binding to the nucleotide-binding domain of the protein, preventing the hydrolysis of ATP and the subsequent efflux of drugs from the cell. This leads to increased intracellular drug concentrations and increased sensitivity of cancer cells to chemotherapy.
Biochemical and physiological effects:
FTC has been shown to have minimal toxicity and side effects in animal studies. It does not appear to affect normal cells or tissues, but rather selectively targets cancer cells with overexpressed P-gp. FTC has also been shown to have antioxidant and anti-inflammatory effects, which may have potential applications in the treatment of other diseases.
Advantages and Limitations for Lab Experiments
FTC has several advantages for use in lab experiments. It is a natural product with a well-defined chemical structure, making it easy to synthesize and purify. It has also been extensively studied for its mechanism of action and potential applications in cancer research. However, FTC has limitations in terms of its solubility and stability, which may affect its efficacy in certain experiments.
Future Directions
There are several potential future directions for research on FTC. One area of interest is the development of more potent and selective P-gp inhibitors based on the structure of FTC. Another area of interest is the use of FTC in combination with other chemotherapy drugs to enhance their efficacy and overcome drug resistance. Additionally, further studies are needed to explore the potential applications of FTC in the treatment of other diseases beyond cancer.
Synthesis Methods
FTC can be synthesized from the precursor compound fumitremorgin B (FTB), which is also isolated from Aspergillus fumigatus. The synthesis involves a series of chemical reactions, including oxidation, reduction, and esterification, to produce FTC in high yield and purity.
Scientific Research Applications
FTC has been extensively studied for its potential application in cancer research. P-gp is overexpressed in many cancer cells, leading to resistance to chemotherapy drugs. FTC has been shown to inhibit P-gp, increasing the sensitivity of cancer cells to chemotherapy. FTC has also been studied for its potential application in the treatment of other diseases, such as Alzheimer's disease and epilepsy.
properties
IUPAC Name |
N-[2-(furan-2-ylmethylsulfanyl)ethyl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c17-15(11-13-5-2-1-3-6-13)16-8-10-19-12-14-7-4-9-18-14/h1-7,9H,8,10-12H2,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMFPRIKQLDZELV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NCCSCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[(furan-2-ylmethyl)sulfanyl]ethyl}-2-phenylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.